Cas no 1021-65-4 (7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure
1021-65-4 structure
Product Name:7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:1021-65-4
MF:C11H16N4O2
MW:236.270341873169
CID:142665
PubChem ID:70557
Update Time:2025-04-19

7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,7-butyl-3,7-dihydro-1,3-dimethyl-
    • 7-butyl-1,3-dimethylpurine-2,6-dione
    • 3,7-Dihydro-7-butyl-1,3-dimethyl-1H-purine-2,6-dione
    • 7-Butyl-1,3-dimethyl-3,7-dihydro-purin-2,6-dion
    • 7-Butyl-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
    • 7-butyl-1,3-dimethylxanthine
    • 7-Butyltheophyllin
    • 7-butyl-theophylline
    • 7-Butyltheophylline
    • AC1L2ECB
    • AC1Q2WY5
    • BRN 0250158
    • n-butyl theophylline
    • SureCN4384952
    • Theophylline, 7-butyl-
    • UNII-N2R6WU63DY
    • 7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • AKOS000722156
    • Q27284427
    • 4-26-00-02349 (Beilstein Handbook Reference)
    • CHEMBL2133341
    • MLS000027070
    • 1021-65-4
    • N2R6WU63DY
    • SCHEMBL4384952
    • 7-butyl-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
    • F3259-0261
    • SMR000010659
    • HMS2412E21
    • Z112207570
    • DTXSID60144636
    • 1H-Purine-2,6-dione, 3,7-dihydro-7-butyl-1,3-dimethyl-
    • 7-butyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
    • Inchi: 1S/C11H16N4O2/c1-4-5-6-15-7-12-9-8(15)10(16)14(3)11(17)13(9)2/h7H,4-6H2,1-3H3
    • InChI Key: CPRWWXKLQNLTSZ-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=CN2CCCC)N(C)C(N1C)=O

Computed Properties

  • Exact Mass: 236.12748
  • Monoisotopic Mass: 236.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 58.4A^2

Experimental Properties

  • Density: 1.29
  • Boiling Point: 432.4°C at 760 mmHg
  • Flash Point: 215.3°C
  • Refractive Index: 1.624
  • PSA: 58.44
  • LogP: 0.23380

7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3259-0261-2μmol
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
1021-65-4 90%+
2μmol
$85.5 2023-07-28
Life Chemicals
F3259-0261-5μmol
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
1021-65-4 90%+
5μmol
$94.5 2023-07-28
Life Chemicals
F3259-0261-10μmol
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
1021-65-4 90%+
10μmol
$103.5 2023-07-28
Life Chemicals
F3259-0261-20μmol
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
1021-65-4 90%+
20μmol
$118.5 2023-07-28
Life Chemicals
F3259-0261-1mg
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
1021-65-4 90%+
1mg
$81.0 2023-07-28
Life Chemicals
F3259-0261-2mg
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
1021-65-4 90%+
2mg
$88.5 2023-07-28
Life Chemicals
F3259-0261-3mg
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
1021-65-4 90%+
3mg
$94.5 2023-07-28
Life Chemicals
F3259-0261-4mg
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
1021-65-4 90%+
4mg
$99.0 2023-07-28
Life Chemicals
F3259-0261-5mg
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
1021-65-4 90%+
5mg
$103.5 2023-07-28
Life Chemicals
F3259-0261-10mg
7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
1021-65-4 90%+
10mg
$118.5 2023-07-28
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.